![molecular formula C5H11NO3 B2895030 Ethyl 2-methoxyaminoacetate CAS No. 78191-07-8](/img/structure/B2895030.png)
Ethyl 2-methoxyaminoacetate
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Overview
Description
Ethyl 2-methoxyaminoacetate is a chemical compound with the molecular formula C5H11NO3 . It has gained significant attention in recent years due to its unique characteristics and potential applications in various scientific fields.
Molecular Structure Analysis
The molecular structure of this compound consists of 5 carbon atoms, 11 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms . The molecular weight of this compound is 133.147.Relevant Papers The relevant papers retrieved discuss various aspects of similar compounds. For instance, one paper provides a comprehensive review of the synthesis of heterocycles by 2-naphthol-based multicomponent reactions . Another paper discusses the synthesis of 2’-O-[2-[(N,N-dimethylamino)oxy]ethyl] modified nucleosides and oligonucleotides .
Scientific Research Applications
Corrosion Inhibition
Ethyl 2-methoxyaminoacetate derivatives, specifically Ethyl hydrogen [(2-methoxyphenyl)(methylamino) methyl]phosphonate, have been synthesized and studied for their corrosion inhibition efficiency on mild steel in acidic solutions. These compounds exhibit mixed inhibitor properties, adhering to the surface of mild steel via the Langmuir isotherm model, indicating efficient corrosion protection. The study integrates experimental observations with quantum chemical calculations, providing insights into the molecular structure's influence on inhibition efficiency (Djenane, Chafaa, Chafai, Kerkour, & Hellal, 2019).
Synthesis Improvement
The process for producing Ethyl (Z)-2-Methoxyimino-2-(2-aminothiazol-4-yl) Acetate, a key intermediate in the synthesis of certain chemicals, has been optimized to simplify operations and reduce production costs. The improved synthesis process involves steps such as nitrosation, methylation, bromination, and cyclization, achieving a product yield of 70.8%, highlighting the chemical's utility in industrial applications (Jing, 2003).
Analytical and Biochemical Studies
This compound derivatives have been subject to analytical and biochemical studies, illustrating their role in understanding the metabolism and disposition of various chemicals in biological systems. For instance, the study on the in vivo metabolism of 4-bromo-2,5-dimethoxyphenethylamine in rats identified several metabolites, contributing to the knowledge on drug metabolism and potential toxicological profiles (Kanamori, Inoue, Iwata, Ohmae, & Kishi, 2002).
Mechanism of Action
Mode of Action
The mode of action of Ethyl 2-methoxyaminoacetate is currently unknown due to the lack of research data
Result of Action
The molecular and cellular effects of this compound’s action are yet to be determined . These effects can range from changes in gene expression to alterations in cellular metabolism, depending on the compound’s mode of action and its primary targets.
Biochemical Analysis
Cellular Effects
The cellular effects of Ethyl 2-methoxyaminoacetate are currently not well-documented. Similar esters have been shown to influence various cellular processes. For instance, some esters can permeate cell membranes and affect cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of action of this compound is not yet fully understood. Esters like this compound can undergo hydrolysis, a reaction catalyzed by enzymes such as esterases and lipases. This reaction results in the formation of an alcohol and a carboxylic acid, which can further participate in various biochemical reactions .
Temporal Effects in Laboratory Settings
The temporal effects of this compound in laboratory settings are currently not well-documented. It is known that the stability and degradation of esters can be influenced by factors such as temperature, pH, and the presence of enzymes
Dosage Effects in Animal Models
The effects of this compound at different dosages in animal models are currently not well-documented. It is known that the effects of chemical compounds can vary with dosage, with potential threshold effects observed at low dosages and possible toxic or adverse effects at high dosages
Metabolic Pathways
The metabolic pathways involving this compound are currently not well-documented. Esters like this compound can be metabolized through hydrolysis, a reaction that can be catalyzed by various enzymes
Transport and Distribution
The transport and distribution of this compound within cells and tissues are currently not well-documented. It is known that esters can permeate cell membranes, potentially influencing their localization or accumulation within cells
Subcellular Localization
The subcellular localization of this compound is currently not well-documented. It is known that the subcellular localization of a compound can affect its activity or function
properties
IUPAC Name |
ethyl 2-(methoxyamino)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO3/c1-3-9-5(7)4-6-8-2/h6H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCKCUGUUSSTDCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNOC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
78191-07-8 |
Source
|
Record name | ethyl 2-(methoxyamino)acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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